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Compound of Interest

Compound Name: Octanal-d4

Cat. No.: B12371371 Get Quote

Octanal-d4: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Octanal-d4, a deuterated analog of octanal. This document is intended to serve

as a valuable resource for professionals in research and development who utilize stable

isotope-labeled compounds in their work. The information is presented to facilitate easy access

and comparison, with a focus on data-driven insights and practical methodologies.

Core Physical and Chemical Properties
While specific experimental data for the physical properties of Octanal-d4 are not readily

available in the literature, the properties of its non-deuterated counterpart, octanal, serve as a

reliable estimate. Deuterium substitution typically results in slight increases in boiling point,

melting point, and density.

Table 1: Physical and Chemical Properties of Octanal and Octanal-d4
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Property Octanal (Non-deuterated) Octanal-d4

Molecular Formula C8H16O C8H12D4O[1]

Molecular Weight 128.21 g/mol [2][3] 132.26 g/mol [1]

CAS Number 124-13-0[1][2][3] 1335401-91-6 (labeled)[1]

Appearance
Colorless to light yellow

liquid[4]

Liquid (solution in diethyl ether

or ethanol)[1]

Odor Strong, fruity, citrus-like[4] Not specified

Boiling Point 171 °C[4]
Not specified (expected to be

slightly higher than octanal)

Melting Point 12-15 °C[4]
Not specified (expected to be

slightly higher than octanal)

Density 0.821 g/cm³ at 20 °C[5]
Not specified (expected to be

slightly higher than octanal)

Solubility in Water Slightly soluble[4]
Not specified (expected to be

similar to octanal)

Purity Not applicable ≥ 90%[1]

Synthesis and Chemical Reactivity
The synthesis of deuterated aldehydes, including Octanal-d4, can be achieved through various

established methods. One common approach involves the reduction of the corresponding

deuterated carboxylic acid or its ester derivative.

Octanal-d4, like its non-deuterated form, is an aldehyde and thus exhibits characteristic

reactivity. It can undergo oxidation to form the corresponding carboxylic acid, reduction to yield

the primary alcohol, and participate in various nucleophilic addition reactions at the carbonyl

carbon.

Experimental Protocols
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A specific, detailed experimental protocol for the synthesis or analysis of Octanal-d4 is not

readily available in published literature. However, a general methodology for the analysis of

aldehydes by Gas Chromatography-Mass Spectrometry (GC-MS) is provided below. This

protocol can be adapted for the analysis of Octanal-d4.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Aldehydes

Objective: To identify and quantify the presence of aldehydes in a sample.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for volatile organic compounds (e.g., DB-5ms)

Helium (carrier gas)

Sample containing the aldehyde

Appropriate solvent for sample dilution (e.g., dichloromethane)

Syringe for sample injection

Methodology:

Sample Preparation:

Dissolve or dilute the sample in a suitable solvent to an appropriate concentration.

GC-MS Instrument Setup:

Injector: Set to a temperature of 250°C.

Oven Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 10°C/minute to 280°C.
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Hold: Maintain 280°C for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/minute.

Mass Spectrometer:

Ionization mode: Electron Ionization (EI) at 70 eV.

Scan range: m/z 35-350.

Injection:

Inject 1 µL of the prepared sample into the GC injector.

Data Acquisition and Analysis:

Acquire the total ion chromatogram (TIC) and mass spectra.

Identify the aldehyde peak based on its retention time and comparison of its mass

spectrum with a reference library or a known standard.

For deuterated compounds like Octanal-d4, the mass spectrum will show a characteristic

shift in the molecular ion and fragment ions compared to the non-deuterated standard,

confirming the presence and isotopic enrichment.

Visualizations
Experimental Workflow: GC-MS Analysis of Octanal-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of Octanal-d4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371371#physical-and-chemical-properties-of-
octanal-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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